Cas no 25796-68-3 (3-Bromothiophene-2-carbonylchloride)

• Product Name: 3-Bromothiophene-2-carbonylchloride
• CAS No: 25796-68-3
• MF: C₅H₂BrClOS
• MW: 225.490778446198
• MDL: MFCD00173836
• CID: 52794
• PubChem ID: 2797569
• Update Time: 2025-04-18

3-Bromothiophene-2-carbonylchloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromothiophene-2-carbonyl chloride
• 2-Thiophenecarbonylchloride,3-bromo
• 3-Bromo-2-thienylcarbonyl chloride
• 3-bromo-2-thiophenecarbonyl chloride
• 3-bromo-thiophene-2-carbonyl chloride
• DTXSID00383926
• A818032
• 3-Bromothiophene-2-carbonylchloride
• STR04738
• MFCD00173836
• AKOS009159141
• 25796-68-3
• QMKGMTULPADQDK-UHFFFAOYSA-N
• FT-0615257
• SCHEMBL1623886
• DB-002502

• MDL： MFCD00173836
• Inchi： 1S/C5H2BrClOS/c6-3-1-2-9-4(3)5(7)8/h1-2H
• InChI Key： QMKGMTULPADQDK-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C(=O)Cl

Computed Properties

• Exact Mass: 223.87000
• Monoisotopic Mass: 223.87
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.855
• Melting Point: 65-68°C
• Boiling Point: 135-136°C 13mm
• Flash Point: 257.2 °C at 760 mmHg
• Refractive Index: 1.618
• PSA: 45.31000
• LogP: 2.88960

3-Bromothiophene-2-carbonylchloride Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• Risk Phrases：R34